Cas no 1363381-52-5 (tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate
• CAS No: 1363381-52-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 4591007
• PubChem ID: 72207799
• Update Time: 2025-10-22

tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-1-Boc-2-aminomethyl-4-methylpyrrolidine
• tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate
• rel-tert-Butyl (2R,4R)-2-(aminomethyl)-4-methylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-4-methyl-, 1,1-dimethylethyl ester, (2R,4R)-rel-
• 1932233-40-3
• 1363381-52-5
• tert-butyl (2S,4S)-2-(aminomethyl)-4-
• TERT-BUTYL(2S,4S)-2-(AMINOMETHYL)-4-METHYLPYRROLIDINE-1-CARBOXYLATE
• P14157
• PB36068
• TERT-BUTYL (2S,4S)-2-(AMINOMETHYL)-4-METHYLPYRROLIDINE-1-CARBOXYLATE
• AT37266

• Inchi： 1S/C11H22N2O2/c1-8-5-9(6-12)13(7-8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9-/m1/s1
• InChI Key： SPAFVSZOQQYHLU-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C)C[C@@H]1CN

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate

tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate (CAS No. 1363381-52-5): A Comprehensive Overview

tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate (CAS No. 1363381-52-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBMPMC, is a chiral aminomethyl pyrrolidine derivative that exhibits unique structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate is characterized by a pyrrolidine ring with an aminomethyl group and a tert-butyl ester moiety. The presence of the tert-butyl group provides enhanced stability and solubility, while the chiral center at the 2-position imparts enantiomeric purity, which is crucial for many pharmaceutical applications.

In recent years, TBMPMC has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel compounds with therapeutic potential. For instance, researchers have utilized TBMPMC to develop inhibitors for various enzymes and receptors, including G protein-coupled receptors (GPCRs) and kinases. These inhibitors have shown promising results in preclinical studies, demonstrating their potential for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The synthetic accessibility of tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound with high enantiomeric purity. One notable approach involves the asymmetric hydrogenation of a corresponding N-Boc protected pyrrolidine derivative, followed by deprotection to yield the desired product. This method not only ensures high yields but also minimizes the formation of unwanted by-products, making it suitable for large-scale production.

Beyond its role as a synthetic intermediate, TBMPMC has also been explored for its intrinsic biological activities. Studies have shown that this compound can modulate various cellular processes, including signal transduction pathways and gene expression. For example, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that TBMPMC may have therapeutic applications in the treatment of inflammatory diseases.

In addition to its pharmaceutical applications, tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate has found use in other areas of chemical research. Its unique structural features make it an attractive candidate for the development of new materials and catalysts. For instance, researchers have incorporated TBMPMC into polymer architectures to create materials with enhanced mechanical properties and biocompatibility. These materials have potential applications in tissue engineering and drug delivery systems.

The safety profile of TBMPMC is another important consideration in its use as a research tool and potential therapeutic agent. Extensive toxicological studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, tert-butyl cis-2-(aminomethyl)-4-methyl-pyrrolidine-1-carboxylate (CAS No. 1363381-52-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural properties, synthetic accessibility, and biological activities make it an invaluable tool for advancing our understanding of complex biological systems and developing new therapeutic strategies. As research in this area continues to evolve, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.